- Reactions of a tetraalkoxyhydrospirophosphorane, Zeitschrift fuer Anorganische und Allgemeine Chemie, 1983, 507, 93-9
Cas no 918-21-8 (Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol)
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol is a highly specialized fluorochemical intermediate known for its exceptional thermal stability and chemical inertness. This compound exhibits low volatility, making it suitable for applications requiring resistance to high temperatures and aggressive environments. Its unique structure endows it with strong intermolecular forces, contributing to its robustness and durability in various chemical processes.
918-21-8 structure
Product Name:Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
CAS No:918-21-8
MF:C6H2F12O2
MW:334.059724330902
MDL:MFCD00427700
CID:807560
PubChem ID:87561127
Update Time:2025-06-20
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)-
- 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
- Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol
- Perfluoropinacol
- Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
- 2,3-Bis(trifluoromethyl)-1,1,1,4,4,4-hexafluoro-2,3-butanediol
- 2,3-BUTANEDIOL, 2,3-BIS(TRIFLUOROMETHYL)-1,1,1,4,4,4-HEXAFLUORO-
- C6H2F12O2
- hexafluoro-2,3-dimethylbutane-2,3-diol
- GKDCWKGUOZVDFX-UHFFFAOYSA-N
- PC0946
- 1,1,1,4,4,4-Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol (ACI)
- 1,1,2,2-Tetra(trifluoromethyl)ethane-1,2-diol
- Dodecafluoropinacol
- Perfluoropinacone
- D91023
- 918-21-8
- CS-0121352
- BRN 1914834
- MFCD00427700
- DB-001382
- A844073
- DTXSID60238701
- J-503693
- AS-81606
- 2,3-bis(trifluoromethyl)-1,1,1,4,4,4-hexafluorobutane-2,3-diol
- Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 96%
- AKOS005762825
- T+Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol
- H1279
- SCHEMBL2459778
-
- MDL： MFCD00427700
- Inchi： 1S/C6H2F12O2/c7-3(8,9)1(19,4(10,11)12)2(20,5(13,14)15)6(16,17)18/h19-20H
- InChI Key： GKDCWKGUOZVDFX-UHFFFAOYSA-N
- SMILES： FC(C(C(C(F)(F)F)(C(F)(F)F)O)(C(F)(F)F)O)(F)F
- BRN： 1914834
Computed Properties
- Exact Mass: 333.98600
- Monoisotopic Mass: 333.9863172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.870 g/mL at 25 °C
- Melting Point: 26°C(lit.)
- Boiling Point: 129°C(lit.)
- Refractive Index: 1.3102
- PSA: 40.46000
- LogP: 2.69780
- Solubility: Not determined
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H310-H332
- Warning Statement： P280-P302+P350-P310
- Hazardous Material transportation number：UN 2810 6.1 / PGI
- WGK Germany：3
- Hazard Category Code： 20/22-27
- Safety Instruction： S26; S36/37/39
- RTECS：EK0650000
-
Hazardous Material Identification：
- Risk Phrases：R22
- HazardClass：IRRITANT
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 010311-5g |
Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol |
918-21-8 | 97% | 5g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 010311-10g |
Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol |
918-21-8 | 97% | 10g |
￡41.00 | 2022-03-01 | |
| Fluorochem | 010311-25g |
Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol |
918-21-8 | 97% | 25g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 010311-100g |
Hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol |
918-21-8 | 97% | 100g |
￡460.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 328909-1G |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 97% |
918-21-8 | 97% | 1G |
￥ 123 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 328909-5G |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 97% |
918-21-8 | 97% | 5G |
￥ 460 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 328909-25G |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol, 97% |
918-21-8 | 97% | 25G |
￥ 2299 | 2022-04-26 | |
| TRC | H294833-50mg |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol |
918-21-8 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | H294833-100mg |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol |
918-21-8 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | H294833-500mg |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol |
918-21-8 | 500mg |
$ 80.00 | 2022-06-02 |
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrofluoric acid
Reference
- Hydrolysis of phosphoranes containing a perfluoropinacolyl ring, Canadian Journal of Chemistry, 1983, 61(10), 2264-7
Production Method 3
Reaction Conditions
1.1 Reagents: Aluminum , Mercuric chloride Solvents: Tetrahydrofuran
1.2 Reagents: Sulfuric acid Solvents: Water
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
- Reductive defluorination of hexafluoroacetone and synthesis of halopentafluoroacetones, Izvestiya Akademii Nauk SSSR, 1989, (5), 1173-6
Production Method 4
Production Method 5
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Tetrahydrofuran , Water ; rt
Reference
- Novel titanium (IV) complexes with 1,2-diolate ligands: Synthesis, structure and catalytic activities in ultra-high molecular weight polyethylene production, Journal of Organometallic Chemistry, 2018, 877, 85-91
Production Method 6
Reaction Conditions
1.1 Catalysts: Methanol
Reference
- Perfluoropinacone sulfate, Zhurnal Vsesoyuznogo Khimicheskogo Obshchestva im. D. I. Mendeleeva, 1980, 25(6), 711-13
Production Method 7
Reaction Conditions
Reference
- Fluorinated diols from the mercury-photosensitized dehydrodimerization of fluorinated alcohols in the vapor phase, Journal of Fluorine Chemistry, 1997, 84(1), 35-40
Production Method 8
Reaction Conditions
Reference
- Sulfuranes. XXI. Pseudorotation and fragmentation of perfluoropinacol orthosulfite. A tetraoxysulfurane, Journal of the American Chemical Society, 1976, 98(10), 2895-900
Production Method 9
Reaction Conditions
1.1 Reagents: Trimethylstannane Solvents: Chloroform-d
Reference
- Cyclic λ5σ5(σ6)-phosphorus derivatives of phosphonic and phosphinic acid as well as of the hypothetical phosphine oxide, Chemiker-Zeitung, 1988, 112(11), 343-8
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Raw materials
- 1,4,6,9-Tetraoxa-5λ5-phosphaspiro[4.4]nonane, 2,2,3,3,7,7,8,8-octakis(trifluoromethyl)-
- 1,3,2-Dioxaphospholane, 2,2-dihydro-2,2-dimethoxy-2-phenyl-4,4,5,5-tetrakis(trifluoromethyl)-
- 1,3,2-Dioxathiolane, 4,4,5,5-tetrakis(trifluoromethyl)-, 2,2-dioxide
- 2-butene, 2,3-bis(trifluoromethyl)-1,1,1,4,4,4-hexafluoro-
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Preparation Products
Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
918-21-8 (Hexafluoro-2,3-bis(trifluoromethyl)-2,3-butanediol) Related Products
- 875106-29-9(Bicyclo[2.2.1]heptane-2,3-diol,5-[3,3,3-trifluoro-2-hydroxy-2-(trifluoromethyl)propyl]-,(1R,2S,3S,4R,5R)-rel-)
- 875106-24-4(Bicyclo[2.2.1]heptane-2,3-diol,5-[3,3,3-trifluoro-2-hydroxy-2-(trifluoromethyl)propyl]-,(1R,2S,3R,4R,5R)-rel-)
- 887270-16-8(1,2,3,4-BUTANETETROL, 2-(TRIFLUOROMETHYL)-, (2S,3S)-)
- 127802-89-5(Dipotassium 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-bis(o late))
- 507-54-0(1,1,1-trifluoro-2-methylbutan-2-ol)
- 887270-20-4(1,2,3,4-BUTANETETROL, 2-(TRIFLUOROMETHYL)-, (2S,3R)-)
- 144428-22-8(2-Butanol, 2-(difluoromethyl)-1,1,1,4,4,4-hexafluoro-)
- 143471-08-3(1,2-Propanediol, 3,3,3-trifluoro-2-(trifluoromethyl)-)
- 16803-68-2(2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-)
- 30167-82-9(2,3-Butanediol, 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)-, dilithiumsalt)
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